Cas no 108331-13-1 (1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI))

1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI) structure
108331-13-1 structure
Product Name:1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI)
CAS No:108331-13-1
MF:C7H15O3P
MW:178.165963411331
CID:228440
PubChem ID:60240
Update Time:2025-04-19

1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Oxaphospholan-3-ol,2,3,5,5-tetramethyl-, 2-oxide, cis- (9CI)
    • 2,3,5,5-tetramethyl-2-oxo-1,2λ<sup>5</sup>-oxaphospholan-3-ol
    • Z56758300
    • BRN 5502732
    • cis-2,3,5,5-Tetramethyl-1,2-oxaphospholan-3-ol 2-oxide
    • 108331-13-1
    • DTXSID70910687
    • 1,2-OXAPHOSPHOLAN-3-OL, 2,3,5,5-TETRAMETHYL-, 2-OXIDE, cis-
    • 3-Hydroxy-2,3,5,5-tetramethyl-1,2lambda~5~-oxaphospholan-2-one
    • 2,3,5,5-tetramethyl-2-oxo-1,2lambda5-oxaphospholan-3-ol
    • HMS1787C02
    • AKOS001028533
    • Inchi: 1S/C7H15O3P/c1-6(2)5-7(3,8)11(4,9)10-6/h8H,5H2,1-4H3
    • InChI Key: MCOMUPQTXUHLTL-UHFFFAOYSA-N
    • SMILES: P1(C)(C(C)(CC(C)(C)O1)O)=O

Computed Properties

  • Exact Mass: 178.07595
  • Monoisotopic Mass: 178.075881
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.13
  • Boiling Point: 233.6°Cat760mmHg
  • Flash Point: 95.1°C
  • Refractive Index: 1.454
  • PSA: 46.53
  • LogP: 1.80170

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